Cas no 1779126-53-2 (3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride)

• Product Name: 3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride
• CAS No: 1779126-53-2
• MF: C₁₁H₁₇ClN₂O
• MW: 228.718481779099
• CID: 5210884
• PubChem ID: 86276850
• Update Time: 2025-05-19

3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride
• 3-Methyl-2-(piperidin-3-yloxy)pyridine HCl
• 3-Methyl-2-(piperidin-3-yloxy)pyridinehydrochloride
• AKOS027393257
• 3-methyl-2-piperidin-3-yloxypyridine;hydrochloride
• KS-8345
• 1779126-53-2
• F88602

• MDL： MFCD26097111
• Inchi： 1S/C11H16N2O.ClH/c1-9-4-2-7-13-11(9)14-10-5-3-6-12-8-10;/h2,4,7,10,12H,3,5-6,8H2,1H3;1H
• InChI Key： LDPHADJYKNJZJZ-UHFFFAOYSA-N
• SMILES： C1(C(=CC=CN=1)C)OC1CCCNC1.Cl

Computed Properties

• Exact Mass: 228.1029409g/mol
• Monoisotopic Mass: 228.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride

Research Brief on 3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride (CAS: 1779126-53-2): Recent Advances and Applications

3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride (CAS: 1779126-53-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

Recent literature indicates that 3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride has been explored for its role in modulating specific biological targets, particularly in the central nervous system (CNS). A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective ligand for certain neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The compound's unique structural features, including the piperidine and pyridine moieties, contribute to its binding affinity and selectivity.

In terms of synthesis, advancements have been made in optimizing the production of 3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is particularly relevant for scaling up production for preclinical and clinical studies. The patent also highlights the compound's stability under various storage conditions, which is critical for its practical application in pharmaceutical formulations.

Pharmacokinetic studies have further elucidated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Research conducted in animal models has shown favorable bioavailability and brain penetration, making it a promising candidate for CNS-targeted therapies. Additionally, in vitro assays have revealed minimal off-target effects, reducing the likelihood of adverse side effects in potential clinical applications.

Looking ahead, the potential of 3-Methyl-2-(piperidin-3-yloxy)pyridine hydrochloride extends beyond neurological disorders. Preliminary data from a 2024 study suggests its utility in oncology, where it may act as a modulator of tumor microenvironment signaling pathways. Further research is needed to validate these findings and explore additional therapeutic areas. The compound's versatility and promising pharmacological profile position it as a valuable tool in the ongoing quest for innovative treatments in chemical biology and medicine.